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An In-depth Technical Guide to 4-Pyridinepropanol: Chemical Properties, Structure, and
Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-Pyridinepropanol (CAS No:
2629-72-3), a versatile heterocyclic building block. Designed for researchers, medicinal
chemists, and materials scientists, this document delves into the molecule's core chemical
properties, structural attributes, synthesis, reactivity, and key applications, with a focus on its
utility in drug development and advanced material synthesis.

Introduction and Significance

4-Pyridinepropanol, also known as 3-(4-Pyridyl)-1-propanol, is a bifunctional organic
compound featuring a pyridine ring and a primary alcohol.[1][2] The pyridine moiety, an
electron-deficient aromatic heterocycle, provides a site for coordination, quaternization, and
influences the molecule's overall electronic properties. The flexible three-carbon propyl chain
terminating in a hydroxyl group offers a reactive handle for a wide array of chemical
transformations, including esterification, etherification, and oxidation.[3]
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This unique combination of a nucleophilic/basic nitrogen atom within an aromatic system and a
reactive aliphatic alcohol makes 4-Pyridinepropanol a valuable intermediate in the synthesis
of complex molecular architectures.[4] Its applications span from being a precursor in active
pharmaceutical ingredients (APIs) to a critical component in the construction of supramolecular
assemblies like rotaxanes.[1][3][4] Understanding its chemical behavior is therefore paramount
for its effective utilization in research and development.

Molecular Structure and Physicochemical
Properties

The structural foundation of 4-Pyridinepropanol dictates its chemical personality. The
molecule consists of a pyridine ring substituted at the 4-position with a 3-hydroxypropy! group.

Caption: 2D Chemical Structure of 4-Pyridinepropanol.

Physicochemical Data Summary

The key quantitative properties of 4-Pyridinepropanol are summarized in the table below,
compiled from various chemical suppliers and databases.
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Property Value Source(s)

CAS Number 2629-72-3 [2][5]

Molecular Formula CsH11NO [21[31[5]

Molecular Weight 137.18 g/mol [21[31[5]

Appearance White to off-white 'solid; may (1E](6]
be a colorless liquid above MP

Melting Point 35-39 °C [5][6]

Boiling Point 289 °C (at 760 mmHg) [1][5]I6]

Density 1.061 g/mL (at 25 °C) [1][5]

Flash Point 113 °C (235.4 °F) - closed cup [5]
Soluble in water and common

Solubility organic solvents (e.g., ethanol,  [1][3][6]
methanol).

IUPAC Name 3-(pyridin-4-yl)propan-1-ol [2]

SMILES String OCCCclcenccl [5]
PZVZGDBCMQBRMA-

InChl Key

UHFFFAOYSA-N

[5]

Spectroscopic Profile (Predicted)

While specific spectral data requires experimental acquisition, the structure of 4-
Pyridinepropanol allows for a confident prediction of its key spectroscopic features, which are
essential for its characterization.[7][8][9]

e 1H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to
the aromatic protons on the pyridine ring (typically in the & 7.0-8.5 ppm range, with
characteristic splitting patterns for a 4-substituted pyridine), and three sets of signals for the
aliphatic propyl chain protons. The methylene group adjacent to the hydroxyl (CH20OH) would
appear further downfield than the other two due to the deshielding effect of the oxygen atom.
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e 13C NMR: The carbon NMR would display signals for the five unique carbons of the pyridine
ring and the three distinct carbons of the propyl chain.

« Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong, broad absorption band
in the 3200-3600 cm~1* region, characteristic of the O-H stretching of the alcohol functional
group.[7] It would also show characteristic C=N and C=C stretching vibrations from the
pyridine ring around 1400-1600 cm~1.

e Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M*) at m/z
=137, corresponding to the molecular weight of the compound.[2][7]

Synthesis and Manufacturing

4-Pyridinepropanol can be prepared via several synthetic routes, primarily involving the
reduction of a carbonyl group or nucleophilic substitution.[3] The choice of method often
depends on the availability of starting materials and the desired scale of production.
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Method 3: Nucleophilic Substitution
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Caption: Key synthetic pathways to 4-Pyridinepropanol.

General Experimental Protocol: Reduction of 4-
Pyridinepropionic Acid

This protocol is a representative example based on established chemical reduction methods.[3]
e Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, add 4-pyridinepropionic acid and a suitable anhydrous
solvent (e.g., tetrahydrofuran).

¢ Inert Atmosphere: Purge the system with dry nitrogen and maintain a positive pressure
throughout the reaction.
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e Cooling: Cool the stirred suspension to 0 °C using an ice-water bath.

» Reagent Addition: Slowly add a solution of a suitable reducing agent, such as sodium
borohydride-boron trifluoride etherate complex, via the dropping funnel. Causality Note: The
slow addition at low temperature is critical to control the exothermic reaction and prevent
over-reduction or side reactions.

» Reaction: Allow the reaction to stir at 0 °C for a set period, then let it warm to room
temperature and stir until completion (monitored by TLC).

» Quenching: Carefully quench the reaction by the slow addition of water or a mild acid.

o Extraction: Extract the product into an organic solvent (e.g., ethyl acetate). Wash the
combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

 Purification: Remove the solvent under reduced pressure. The resulting crude product can
be purified by column chromatography or distillation to yield pure 4-Pyridinepropanol.

Chemical Reactivity and Applications

The reactivity of 4-Pyridinepropanol is governed by its two primary functional groups: the
pyridine ring and the terminal hydroxyl group.

4-Pyridinepropanol Structure
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Caption: Reactivity map of 4-Pyridinepropanol.

Reactions at the Hydroxyl Group

The primary alcohol is a versatile functional handle. It can be oxidized to the corresponding
aldehyde or carboxylic acid depending on the oxidant and reaction conditions.[3] It readily
undergoes esterification with carboxylic acids or acid chlorides and etherification under
appropriate basic conditions.

Reactions at the Pyridine Ring

The nitrogen atom's lone pair of electrons makes it basic and nucleophilic, allowing it to be
protonated by acids or alkylated to form pyridinium salts. The electron-deficient nature of the
pyridine ring makes it generally unreactive towards electrophilic aromatic substitution but
susceptible to nucleophilic aromatic substitution, particularly if a leaving group is present or
under harsh conditions.[10]

Applications in Drug Development and Research

4-Pyridinepropanol serves as a crucial building block in medicinal chemistry and materials
science.[3][4]

o Pharmaceutical Intermediates: Its structure is incorporated into various drug candidates. The
pyridine ring can act as a hydrogen bond acceptor or a coordination site for metal-based
therapeutics, while the propanol linker provides optimal spacing and flexibility to position
pharmacophores for interaction with biological targets.[3]

o Supramolecular Chemistry: It has been used to construct the linear "axle" component in
rotaxane synthesis.[1][4] Rotaxanes are mechanically interlocked molecules with potential
applications in molecular machines and nanotechnology.

» Materials Science: The ability of the pyridine nitrogen to coordinate with metal ions and the
hydroxyl group to participate in polymerization or surface modification makes it a candidate
for creating functional polymers and coatings.[3]
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Safety and Handling

As with any chemical reagent, proper handling of 4-Pyridinepropanol is essential. It is
classified as an irritant.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[2][5]

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305 +
P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing).[2][5]

e Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
use in a well-ventilated area or under a fume hood.[5][11]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11] It is
classified as a combustible liquid.[5]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this
compound.[11][12]

Conclusion

4-Pyridinepropanol is a chemical intermediate of significant value, bridging the domains of
heterocyclic chemistry and functionalized aliphatic compounds. Its well-defined reactivity at
both the pyridine and alcohol moieties provides chemists with a reliable and versatile tool for
constructing complex molecules. From its foundational role in the synthesis of novel
pharmaceutical agents to its application in the cutting-edge field of molecular machinery, a
thorough understanding of its properties and reactivity is key to unlocking its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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